Cas no 2229480-46-8 (methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229480-46-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5853406
• PubChem ID: 165762948
• Update Time: 2025-07-21

methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate
• EN300-1749266
• 2229480-46-8
• methyl 2-[1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C11H16N2O3/c1-3-13-7-4-8(12-13)11(5-6-11)9(14)10(15)16-2/h4,7,9,14H,3,5-6H2,1-2H3
• InChI Key： XRMAELRLCJIMKZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=CN(CC)N=2)CC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate

Methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate (CAS No. 2229480-46-8): A Comprehensive Overview

Methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate, a compound with the CAS number 2229480-46-8, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The structural motif, featuring a cyclopropyl ring linked to a pyrazole scaffold, suggests potential interactions with biological targets, making it an intriguing candidate for further exploration.

The molecular structure of methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate consists of several key functional groups that contribute to its chemical reactivity and biological profile. The presence of a cyclopropyl group provides rigidity to the molecule, which can be advantageous in binding to specific biological targets. Additionally, the pyrazole ring is a well-known pharmacophore that is frequently encountered in medicinal chemistry due to its ability to interact with various enzymes and receptors.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate incorporates these elements, positioning it as a potential lead compound for further medicinal chemistry investigations.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes and pathways relevant to diseases such as cancer and inflammation. The cyclopropyl moiety, in particular, has been shown to enhance binding affinity in some cases, which could be leveraged to develop more potent and selective inhibitors.

The synthesis of methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies have been employed to construct the cyclopropyl-pyrazole core, ensuring high yield and purity. These synthetic strategies not only contribute to the availability of the compound for further studies but also showcase the growing capabilities in organic synthesis.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, which are favorable attributes for further development.

The potential therapeutic applications of methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate are broad and warrant further exploration. Given its structural features and initial biological activity profiles, it may find utility in treating conditions such as cancer, inflammation, and infectious diseases. Additionally, its unique chemical properties make it an attractive scaffold for structure-based drug design.

Collaborative efforts between academic researchers and industry scientists are essential for advancing the development of this compound. By combining expertise in synthetic chemistry, pharmacology, and computational modeling, a more comprehensive understanding of its potential can be achieved. This interdisciplinary approach is crucial for translating laboratory findings into viable therapeutic agents.

The future directions for research on methyl 2-1-(1-ethyl-1H-pyrazol-3-yl)cyclopropyl-2-hydroxyacetate include optimizing its chemical structure for improved efficacy and selectivity. Additionally, exploring its mechanism of action will provide valuable insights into how it interacts with biological targets. These studies will lay the groundwork for preclinical development and eventual clinical trials if promising results continue to emerge.

In conclusion, methyl 2-1-(1-et hyl -1 H -pyrazol -3 - yl)cycloprop yl -2 - hydro xyacet ate (CAS No. 2229480 -46 -8) represents a promising avenue in pharmaceutical research. Its unique structural features and initial biological activity make it an intriguing candidate for further development. As research progresses, this compound holds the potential to contribute significantly to the advancement of therapeutic strategies across multiple disease areas.